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Compound of Interest

Compound Name: Ac-WLA-AMC

Cat. No.: B8088751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the fluorogenic substrate

Ac-WLA-AMC and its critical role in advancing research within the ubiquitin-proteasome

system (UPS). This document details the substrate's mechanism of action, provides structured

quantitative data, and offers detailed experimental protocols for its application in proteasome

activity assays and inhibitor screening.

Introduction to Ac-WLA-AMC
The ubiquitin-proteasome system is a principal pathway for protein degradation in eukaryotic

cells, playing a crucial role in cellular homeostasis, cell cycle regulation, and signal

transduction. The 20S proteasome, the catalytic core of this system, possesses multiple

proteolytic activities, including chymotrypsin-like, trypsin-like, and caspase-like activities,

attributed to its β5, β2, and β1 subunits, respectively.

Ac-WLA-AMC (Acetyl-L-tryptophyl-L-leucyl-L-alaninamide-7-amino-4-methylcoumarin) is a

highly specific fluorogenic peptide substrate designed for the precise measurement of the

chymotrypsin-like activity of the β5c subunit of the 20S constitutive proteasome.[1][2][3] Its

specificity makes it an invaluable tool for distinguishing the activity of the constitutive

proteasome from the immunoproteasome, which is particularly relevant in immunology and

cancer research.[1][4][5]
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Chemical and Physical Properties
A clear understanding of the chemical and physical characteristics of Ac-WLA-AMC is

essential for its proper handling, storage, and use in experimental settings.

Property Value References

Full Name

N-acetyl-L-tryptophyl-L-leucyl-

N-(4-methyl-2-oxo-2H-1-

benzopyran-7-yl)-L-

alaninamide

[2]

Synonyms

Ac-Trp-Leu-Ala-AMC, Acetyl-

Trp-Leu-Ala-7-amino-4-

Methylcoumarin

[2]

CAS Number 1104011-59-7 [2][5]

Molecular Formula C32H37N5O6 [2][5]

Molecular Weight 587.7 g/mol [1][2][4]

Purity ≥95% (HPLC) [2][4]

Appearance Lyophilized powder [5][6]

Solubility
Soluble in DMSO (e.g., 10

mM)
[2][7]

Storage

Store at -20°C. Avoid repeated

freeze-thaw cycles. Protect

from light.

[1][5][8]

Stability
≥ 4 years when stored properly

at -20°C
[2][8]

Mechanism of Action
Ac-WLA-AMC is a fluorogenic substrate, meaning it is non-fluorescent until it is cleaved by its

target enzyme. The peptide sequence Trp-Leu-Ala is specifically recognized and cleaved by

the chymotrypsin-like active site of the β5c subunit of the 20S proteasome.[1][3] Upon
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cleavage, the fluorescent molecule 7-amino-4-methylcoumarin (AMC) is released.[2][7][9] The

fluorescence of the liberated AMC can be measured to quantify the enzymatic activity of the

proteasome.

Mechanism of Ac-WLA-AMC Cleavage

Mechanism of Ac-WLA-AMC Cleavage
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Mechanism of Ac-WLA-AMC cleavage by the 20S proteasome.

Experimental Protocols
20S Proteasome Activity Assay
This protocol provides a general framework for measuring the chymotrypsin-like activity of the

20S proteasome using Ac-WLA-AMC.

Materials:

Purified 20S proteasome
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Ac-WLA-AMC

Assay Buffer (e.g., 20 mM Tris-HCl, pH 7.5, 5 mM MgCl2, 1 mM DTT)

DMSO

0.035% SDS (for 20S proteasome activation)[1][4]

96-well black microplate

Fluorometer

Procedure:

Prepare Ac-WLA-AMC Stock Solution: Dissolve Ac-WLA-AMC in DMSO to a stock

concentration of 10 mM. Store at -20°C in aliquots.[1][7]

Prepare Working Solutions:

Dilute the Ac-WLA-AMC stock solution in Assay Buffer to the desired final working

concentration (typically 20-50 µM).[1][4]

Prepare the 20S proteasome solution in Assay Buffer. For activation, pre-incubate the

proteasome with 0.035% SDS.[1][4][6]

Assay Setup:

Add the 20S proteasome solution to the wells of the 96-well plate.

Include control wells:

Substrate only (blank): Assay Buffer and Ac-WLA-AMC working solution.

Enzyme only: 20S proteasome solution and Assay Buffer.

Inhibitor control (optional): 20S proteasome, a known proteasome inhibitor, and Ac-
WLA-AMC working solution.

Initiate Reaction: Add the Ac-WLA-AMC working solution to all wells to start the reaction.
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Fluorescence Measurement: Immediately begin measuring the fluorescence intensity at

regular intervals (e.g., every 1-2 minutes) for a set period (e.g., 30-60 minutes) using a

fluorometer.

Excitation Wavelength: 345-351 nm[1][2][9]

Emission Wavelength: 430-445 nm[1][2][9]

Data Analysis:

Subtract the background fluorescence (substrate only wells) from all readings.

Calculate the rate of reaction (change in fluorescence over time) for each well. The activity

is proportional to the slope of the linear portion of the curve.
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Workflow for 20S Proteasome Activity Assay
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Workflow for a typical 20S proteasome activity assay.

Quantitative Data Summary
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The following table summarizes key quantitative parameters for the use of Ac-WLA-AMC in

research.

Parameter Value/Range References

Typical Working Concentration 20 - 50 µM [1][4]

Excitation Wavelength (AMC) 345 - 351 nm [1][2][9]

Emission Wavelength (AMC) 430 - 445 nm [1][2][9]

Recommended Solvent DMSO [2][7]

20S Proteasome Activation 0.035% SDS [1][4][6]

Applications in Drug Discovery and Development
Ac-WLA-AMC is a valuable tool in the screening and characterization of potential proteasome

inhibitors. Its specificity for the β5c subunit allows for the identification of compounds that

selectively target the constitutive proteasome. This is particularly important in the development

of drugs for cancer and autoimmune diseases, where modulating proteasome activity is a

therapeutic strategy.[10]

The experimental workflow for inhibitor screening is similar to the proteasome activity assay,

with the addition of a pre-incubation step with the test compounds.
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Inhibitor Screening Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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